Cas no 878155-81-8 (2-methoxy-4-(1-piperazinyl)-Benzenamine)

• Product Name: 2-methoxy-4-(1-piperazinyl)-Benzenamine
• CAS No: 878155-81-8
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 1120276
• PubChem ID: 57640099
• Update Time: 2025-07-02

2-methoxy-4-(1-piperazinyl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(1-piperazinyl)-Benzenamine
• GS1653
• 878155-81-8
• AKOS012986580
• 2-methoxy-4-(piperazin-1-yl)aniline
• H11083
• 2-methoxy-4-piperazin-1-ylaniline
• SCHEMBL10154835
• 2-Methoxy-4-(1-piperazinyl)-benzenamine 3HCl
• 2-Methoxy-4-(1-piperazinyl)benzenamine
• DB-182344

• Inchi： 1S/C11H17N3O/c1-15-11-8-9(2-3-10(11)12)14-6-4-13-5-7-14/h2-3,8,13H,4-7,12H2,1H3
• InChI Key： BKPFXMIOYQJWDE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)N1CCNCC1)N

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.5Ų

Additional information on 2-methoxy-4-(1-piperazinyl)-Benzenamine

Comprehensive Overview of 2-Methoxy-4-(1-piperazinyl)-Benzenamine (CAS No. 878155-81-8): Properties, Applications, and Research Insights

2-Methoxy-4-(1-piperazinyl)-Benzenamine, with the CAS number 878155-81-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique methoxy and piperazinyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining an aromatic ring with a piperazine moiety, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for 2-Methoxy-4-(1-piperazinyl)-Benzenamine has surged due to its potential role in developing central nervous system (CNS) therapeutics. Researchers are particularly interested in its ability to modulate neurotransmitter receptors, a topic frequently searched in AI-driven drug discovery platforms. The compound's structural flexibility allows for modifications that enhance binding affinity, making it a hotspot for medicinal chemistry studies. Additionally, its low toxicity profile aligns with the growing trend of green chemistry and sustainable pharmaceutical production.

The synthesis of CAS 878155-81-8 typically involves multi-step organic reactions, including Buchwald-Hartwig amination and nucleophilic substitution. These methods are often optimized for high yield and purity, addressing common user queries like "how to synthesize 2-Methoxy-4-(1-piperazinyl)-Benzenamine" or "purification techniques for piperazine derivatives." Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to validate the compound's integrity, ensuring compliance with industry standards.

Beyond pharmaceuticals, 2-Methoxy-4-(1-piperazinyl)-Benzenamine has exploratory applications in material science, particularly in designing conductive polymers and photoactive materials. Its electron-rich aromatic system and piperazine group contribute to tunable electronic properties, a feature highly sought after in organic electronics. This aligns with trending searches on "organic semiconductors" and "smart materials," reflecting broader industrial interests.

From a commercial perspective, the global market for CAS 878155-81-8 is driven by its patented applications and collaborations between academic institutions and pharmaceutical giants. Regulatory compliance, such as REACH and GMP certifications, further underscores its relevance in high-value chemical production. Frequently asked questions like "suppliers of 2-Methoxy-4-(1-piperazinyl)-Benzenamine" or "cost analysis for bulk procurement" highlight its economic significance.

In conclusion, 2-Methoxy-4-(1-piperazinyl)-Benzenamine (878155-81-8) represents a nexus of innovation across multiple disciplines. Its structural uniqueness, coupled with emerging applications in drug development and advanced materials, positions it as a compound of enduring scientific and industrial value. Ongoing research continues to uncover new potentials, ensuring its place in the forefront of specialty chemicals.